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Compound of Interest

Compound Name: (5,6-Dichloropyridin-3-yl)methanol

Cat. No.: B122614

An In-depth Technical Guide to the Physical Properties of (5,6-Dichloropyridin-3-yl)methanol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is fundamental. (5,6-
Dichloropyridin-3-yl)methanol is a substituted pyridine derivative of interest in medicinal
chemistry and agrochemical synthesis. Its dichlorinated pyridine core and hydroxymethyl group
make it a versatile building block. This guide provides a detailed overview of its key physical
properties, outlines standard experimental methodologies for their determination, and presents
a logical workflow for chemical characterization.

Physicochemical Data

(5,6-Dichloropyridin-3-yl)methanol is an organic compound that typically appears as a solid,
ranging in color from white to pale yellow or brown.[1] The presence of a hydroxymethyl group
allows it to participate in hydrogen bonding, rendering it soluble in polar solvents like water and
alcohols.[1]

Identification and Structure
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Identifier Value

IUPAC Name (5,6-dichloropyridin-3-yl)methanol[2]

CAS Number 54127-30-9[1][2]

Molecular Formula CeHsCI2NO[1][2]

SMILES C(0)C=1C=C(CI)C(Cl)=NC1[1]

nehl InChl=1S/C6H5CI2NO/c7-5-1-4(3-10)2-9-

6(5)8/h1-2,10H,3H2[1][2]

InChlKey ZOFUUOULXZPZHP-UHFFFAOYSA-N[1][2]

Physical Properties

A summary of the key physical properties is presented below. Note that some values are
predicted based on computational models.

Property Value
Molecular Weight 178.02 g/mol [3]
White to gray to brown powder or crystal;
Appearance ]
solid[1]
Melting Point 76 °C[3]
Boiling Point 297.7 £ 35.0 °C (Predicted)[3]
Density 1.478 g/cm3 (Predicted)[3]
N Soluble in polar solvents (e.g., water, alcohols)
Solubility

[1]

Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, (5,6-Dichloropyridin-3-yl)methanol is associated with the following hazards:

e H315: Causes skin irritation[2]
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e H319: Causes serious eye irritation[2]
o H335: May cause respiratory irritation[2]
e H302: Harmful if swallowed[2]

Appropriate personal protective equipment (PPE) and handling procedures are required when
working with this compound.

Experimental Protocols

While specific experimental protocols for the determination of physical properties for this exact
compound are not detailed in the available literature, the following are standard, widely
accepted methodologies used in chemical research to obtain such data.

Melting Point Determination

The melting point is a critical indicator of purity.

e Apparatus: Digital melting point apparatus (e.g., Thomas-Hoover Uni-Melt) or a simple Thiele
tube setup.

e Methodology:

o Asmall, dry sample of (5,6-Dichloropyridin-3-yl)methanol is finely crushed and packed
into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a rapid rate initially (e.g., 10-15 °C/min) to approach the
approximate melting point.

o The rate of heating is then slowed to 1-2 °C/min as the expected melting point
approaches.

o The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted into a clear liquid. For a pure
compound, this range should be narrow (0.5-2 °C).
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Boiling Point Determination (Predicted)

The reported boiling point is a predicted value. Experimental determination for high-boiling-
point solids can be performed under vacuum to prevent decomposition.

o Apparatus: Distillation apparatus with a short-path head, a micro-ebulliometer, or a Sivolobov
block.

o Methodology (Micro-scale):
o A small amount of the sample (50-100 pL) is placed in a small test tube.
o A sealed capillary tube (sealed at the top) is inverted and placed into the liquid.
o The assembly is heated gently in a heating block or oil bath.
o As the liquid heats, air trapped in the capillary will bubble out.
o Heating continues until a steady stream of bubbles emerges from the capillary.
o The heat source is removed, and the liquid is allowed to cool slowly.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube. This measurement can be correlated to atmospheric pressure or performed under
reduced pressure.

Solubility Assessment

Solubility is determined through qualitative or quantitative analysis.
o Apparatus: Vials or test tubes, vortex mixer, analytical balance.
o Methodology (Qualitative):

o Asmall, pre-weighed amount of (5,6-Dichloropyridin-3-yl)methanol (e.g., 1-5 mg) is
added to a vial containing a known volume of a solvent (e.g., 1 mL).

o The mixture is agitated vigorously using a vortex mixer and observed for dissolution.
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o The process is repeated with various polar and non-polar solvents (e.g., water, ethanol,

methanol, dichloromethane, hexane) to characterize its solubility profile. Observations are

recorded as soluble, partially soluble, or insoluble.

Visualization of Workflow

The following diagram illustrates a standard workflow for the characterization of a novel or

synthesized chemical compound, a process for which the data in this guide would be essential.

Workflow for Physical Property Characterization
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Caption: A logical workflow for the characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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